pentasine
pentasine
Brand Name:
Vulcanchem
CAS No.:
108133-63-7
VCID:
VC0018300
InChI:
InChI=1S/C30H48N6O10/c31-20(26(37)38)6-2-1-5-18(9-12-23(34)29(43)44)25-19(10-13-24(35)30(45)46)15-17(8-11-22(33)28(41)42)16-36(25)14-4-3-7-21(32)27(39)40/h5,15-16,20-24H,1-4,6-14,31-35H2,(H4-,37,38,39,40,41,42,43,44,45,46)/p+1/b18-5+/t20-,21-,22-,23-,24-/m0/s1
SMILES:
C1=C(C=[N+](C(=C1CCC(C(=O)O)N)C(=CCCCC(C(=O)O)N)CCC(C(=O)O)N)CCCCC(C(=O)O)N)CCC(C(=O)O)N
Molecular Formula:
C30H49N6O10+
Molecular Weight:
653.7 g/mol
pentasine
CAS No.: 108133-63-7
Main Products
VCID: VC0018300
Molecular Formula: C30H49N6O10+
Molecular Weight: 653.7 g/mol
| CAS No. | 108133-63-7 |
|---|---|
| Product Name | pentasine |
| Molecular Formula | C30H49N6O10+ |
| Molecular Weight | 653.7 g/mol |
| IUPAC Name | (E,2S,10S)-2,10-diamino-5-[1-[(5S)-5-amino-5-carboxypentyl]-3,5-bis[(3S)-3-amino-3-carboxypropyl]pyridin-1-ium-2-yl]undec-5-enedioic acid |
| Standard InChI | InChI=1S/C30H48N6O10/c31-20(26(37)38)6-2-1-5-18(9-12-23(34)29(43)44)25-19(10-13-24(35)30(45)46)15-17(8-11-22(33)28(41)42)16-36(25)14-4-3-7-21(32)27(39)40/h5,15-16,20-24H,1-4,6-14,31-35H2,(H4-,37,38,39,40,41,42,43,44,45,46)/p+1/b18-5+/t20-,21-,22-,23-,24-/m0/s1 |
| Standard InChIKey | PQAACQBDHKVCSF-ZJGVIXKBSA-O |
| Isomeric SMILES | C1=C(C=[N+](C(=C1CC[C@@H](C(=O)O)N)/C(=C/CCC[C@@H](C(=O)O)N)/CC[C@@H](C(=O)O)N)CCCC[C@@H](C(=O)O)N)CC[C@@H](C(=O)O)N |
| SMILES | C1=C(C=[N+](C(=C1CCC(C(=O)O)N)C(=CCCCC(C(=O)O)N)CCC(C(=O)O)N)CCCCC(C(=O)O)N)CCC(C(=O)O)N |
| Canonical SMILES | C1=C(C=[N+](C(=C1CCC(C(=O)O)N)C(=CCCCC(C(=O)O)N)CCC(C(=O)O)N)CCCCC(C(=O)O)N)CCC(C(=O)O)N |
| Synonyms | pentasine |
| PubChem Compound | 6443880 |
| Last Modified | Nov 11 2021 |
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